![molecular formula C27H28N4O5 B11455930 ethyl 7-butyl-6-(2-ethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate](/img/structure/B11455930.png)
ethyl 7-butyl-6-(2-ethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Overview
Description
The compound you’ve mentioned is a complex heterocyclic molecule with an intriguing structure. Let’s break it down step by step.
Preparation Methods
Industrial Production:: As of now, there is no established industrial-scale production method for this compound. Research efforts would be needed to optimize its synthesis for large-scale applications.
Chemical Reactions Analysis
Reactivity:: The compound likely undergoes various reactions due to its rich functional groups. Potential reactions include oxidation, reduction, and substitution.
Common Reagents and Conditions::Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent (CrO₃/H₂SO₄) could be employed.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) may reduce carbonyl groups.
Substitution: Nucleophilic substitution reactions using amines, alkoxides, or other nucleophiles could modify the ester or imine groups.
Major Products:: The specific products formed during these reactions would depend on the reaction conditions and substituents present.
Scientific Research Applications
Chemistry:: Explore its potential as a building block for novel materials or as a ligand in coordination chemistry.
Biology and Medicine:: Investigate its bioactivity—does it exhibit antimicrobial, antitumor, or anti-inflammatory properties? Could it serve as a lead compound for drug development?
Industry:: Consider applications in dye synthesis, polymer chemistry, or materials science.
Mechanism of Action
Unfortunately, information on the mechanism of action for this compound is scarce. Further research is needed to elucidate its biological targets and pathways.
Comparison with Similar Compounds
While direct comparisons are challenging due to the compound’s uniqueness, explore related structures such as other triazatricyclo compounds or indole derivatives.
Remember that this compound’s complexity offers exciting opportunities for scientific exploration
Properties
Molecular Formula |
C27H28N4O5 |
|---|---|
Molecular Weight |
488.5 g/mol |
IUPAC Name |
ethyl 7-butyl-6-(2-ethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate |
InChI |
InChI=1S/C27H28N4O5/c1-4-7-15-31-23-19(26(33)30-16-11-10-14-22(30)28-23)17-20(27(34)36-6-3)24(31)29-25(32)18-12-8-9-13-21(18)35-5-2/h8-14,16-17H,4-7,15H2,1-3H3 |
InChI Key |
QQJDKUZHTQIIOC-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CC=C3OCC)C(=O)OCC)C(=O)N4C=CC=CC4=N2 |
Origin of Product |
United States |
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